Cas no 73819-76-8 (5-Ethynylisobenzofuran-1,3-dione)
73819-76-8 structure
Product Name:5-Ethynylisobenzofuran-1,3-dione
CAS No:73819-76-8
MF:C10H4O3
MW:172.136962890625
MDL:MFCD06200801
CID:554785
PubChem ID:87569817
Update Time:2025-09-26
5-Ethynylisobenzofuran-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-Ethynylisobenzofuran-1,3-dione
- 4-Ethynylphthalic Anhydride
- 1,3-Isobenzofurandione,5-ethynyl-
- 5-ethynyl-2-benzofuran-1,3-dione
- CKK 1
- FF Monomer 301
- KK 1
- 1,3-Isobenzofurandione, 5-ethynyl-
- 4-EthynylphthalicAnhydride
- C10H4O3
- 1463AC
- FCH1122645
- AX8097054
- E0579
- 5-ethynyl-1,3-dihydro-2-benzofuran-1,3-dione
- SCHEMBL278397
- MFCD06200801
- YCA81976
- AC-33713
- A925890
- 73819-76-8
- CS-0319477
- DTXSID40462229
- AS-60924
- FT-0692719
- T72893
- AKOS015836241
- DXJLXGJIZZNCBO-UHFFFAOYSA-N
-
- MDL： MFCD06200801
- Inchi： 1S/C10H4O3/c1-2-6-3-4-7-8(5-6)10(12)13-9(7)11/h1,3-5H
- InChI Key： DXJLXGJIZZNCBO-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC(C#C)=CC=2C1=O)=O
Computed Properties
- Exact Mass: 172.01600
- Monoisotopic Mass: 172.016043985g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Yellow lens powder.
- Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 123.0 to 127.0 deg-C
- Boiling Point: 352.4°C at 760 mmHg
- Solubility: Very slightly soluble (0.29 g/l) (25 º C),
- PSA: 43.37000
- LogP: 0.97850
- Solubility: Dissolve in thf
5-Ethynylisobenzofuran-1,3-dione Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
- Storage Condition：Sealed in dry,2-8°C
- Risk Phrases：R36/37/38
5-Ethynylisobenzofuran-1,3-dione Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Ethynylisobenzofuran-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160800-5g |
5-Ethynylisobenzofuran-1,3-dione |
73819-76-8 | 95% | 5g |
$622 | 2021-06-17 | |
| Alichem | A019097648-5g |
5-Ethynylisobenzofuran-1,3-dione |
73819-76-8 | 95% | 5g |
$718.20 | 2023-09-01 | |
| Chemenu | CM160800-1g |
5-Ethynylisobenzofuran-1,3-dione |
73819-76-8 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM160800-5g |
5-Ethynylisobenzofuran-1,3-dione |
73819-76-8 | 95% | 5g |
$*** | 2023-05-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E918229-1g |
4-Ethynylphthalic Anhydride |
73819-76-8 | ≥98%(GC) | 1g |
￥1,753.20 | 2022-07-07 | |
| TRC | E945620-10mg |
5-Ethynylisobenzofuran-1,3-dione |
73819-76-8 | 10mg |
$ 50.00 | 2022-07-07 | ||
| TRC | E945620-50mg |
5-Ethynylisobenzofuran-1,3-dione |
73819-76-8 | 50mg |
$ 65.00 | 2022-07-07 | ||
| TRC | E945620-100mg |
5-Ethynylisobenzofuran-1,3-dione |
73819-76-8 | 100mg |
$ 80.00 | 2022-06-18 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E0579-5G |
4-Ethynylphthalic Anhydride |
73819-76-8 | >98.0%(GC) | 5g |
¥2090.00 | 2024-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | TCIE0579-1g |
4-Ethynylphthalic Anhydride |
73819-76-8 | >98.0%GC | 1g |
¥520.00 | 2025-04-13 |
5-Ethynylisobenzofuran-1,3-dione Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
73819-76-8 (5-Ethynylisobenzofuran-1,3-dione) Related Products
- 119389-05-8(4-Phenylethynylphthalic Anhydride)
- 72623-80-4(Trimellitic anhydride)
- 646052-77-9(1,3-Isobenzofurandione, 4-ethynyl-)
- 75935-32-9(Phthalic Acid Anhydride-d4)
- 5999-20-2(4,5-Dimethyl-phthalic Acid Anhydride)
- 7073-35-0(5-Isobenzofurancarboxaldehyde,1,3-dihydro-1,3-dioxo-)
- 68554-37-0(Phthalic anhydride)
- 830329-21-0(1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]-)
- 86089-08-9(1,3-Isobenzofurandione, cathodic-reduced)
- 88482-23-9(1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone,4-methyl- (9CI))
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